- Preparation of 2-amino-3-arylpropanoic acid and 2-amino-3-heterocyclylpropanoic acid derivatives as tryptophan hydroxylase inhibitors for the treatment of cancer, World Intellectual Property Organization, , ,
Cas no 94569-84-3 (2-Bromo-5-fluorobenzaldehyde)
2-Bromo-5-fluorobenzaldehyde structure
Product Name:2-Bromo-5-fluorobenzaldehyde
CAS No:94569-84-3
MF:C7H4BrFO
MW:203.008464813232
MDL:MFCD00142872
CID:61735
PubChem ID:2773321
Update Time:2024-10-25
2-Bromo-5-fluorobenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-5-fluorobenzaldehyde
- 3-BROMO-4-FLUOROBENZALDEHYDE
- 2-bromo-5-fluoro-benzaldehyde
- 2-bromo-5-fluorobenzaldhyde
- 2-bromo-5-fluorophenyl carbaldehyde
- 2-bromo-5-flurobenzaldehyde
- 5-FLUORO-2-BROMO BENZALDEHYDE
- Benzaldehyde,2-bromo-5-fluoro
- 2-Bromo-5-fluorobenzaldehyde (ACI)
- 5-Fluoro-2-bromobenzaldehyde
- 2-Bromo-5-fluorobenzaldehyde,98%
- F1905-7205
- 94569-84-3
- SCHEMBL42391
- MFCD00142872
- 2-Bromo-5-fluorobenzaldehyde, 96%
- J-508367
- NS00120707
- SY002530
- AKOS005259261
- Benzaldehyde, 2-bromo-5-fluoro-
- DB-006013
- B2353
- Z1079442476
- DTXCID90329398
- EN300-98702
- AB03821
- PS-8172
- DTXSID40378371
- BCP14475
- CS-W001148
- AC-2292
-
- MDL： MFCD00142872
- Inchi： 1S/C7H4BrFO/c8-7-2-1-6(9)3-5(7)4-10/h1-4H
- InChI Key： CJUCIKJLMFVWIS-UHFFFAOYSA-N
- SMILES： O=CC1C(Br)=CC=C(F)C=1
Computed Properties
- Exact Mass: 201.94300
- Monoisotopic Mass: 201.943
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.2
- Topological Polar Surface Area: 17.1A^2
Experimental Properties
- Color/Form: White solid
- Density: 1.67
- Melting Point: 53.0 to 57.0 deg-C
- Boiling Point: 225.8°C at 760 mmHg
- Flash Point: Fahrenheit: 188.6 ° f < br / > Celsius: 87 ° C < br / >
- Refractive Index: 1.584
- Solubility: Soluble in methanol.
- PSA: 17.07000
- LogP: 2.40070
- Sensitiveness: Air Sensitive
- Solubility: Not determined
2-Bromo-5-fluorobenzaldehyde Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315,H319,H335
-
Warning Statement：
P261,P305
P351
P338,P302
P352,P321,P405,P501A - Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
- Safety Instruction： S26-S36/37/39
-
Hazardous Material Identification：
- Storage Condition：2-8°C
- Risk Phrases：R36/37/38
2-Bromo-5-fluorobenzaldehyde Customs Data
- HS CODE：2913000090
- Customs Data：
China Customs Code:
2913000090Overview:
2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%
2-Bromo-5-fluorobenzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 013206-1g |
2-Bromo-5-fluorobenzaldehyde |
94569-84-3 | 98% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 013206-5g |
2-Bromo-5-fluorobenzaldehyde |
94569-84-3 | 98% | 5g |
￡11.00 | 2022-03-01 | |
| Fluorochem | 013206-10g |
2-Bromo-5-fluorobenzaldehyde |
94569-84-3 | 98% | 10g |
￡18.00 | 2022-03-01 | |
| Fluorochem | 013206-25g |
2-Bromo-5-fluorobenzaldehyde |
94569-84-3 | 98% | 25g |
￡36.00 | 2022-03-01 | |
| Fluorochem | 013206-100g |
2-Bromo-5-fluorobenzaldehyde |
94569-84-3 | 98% | 100g |
￡79.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B120675-1g |
2-Bromo-5-fluorobenzaldehyde |
94569-84-3 | 98% | 1g |
¥29.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B120675-25g |
2-Bromo-5-fluorobenzaldehyde |
94569-84-3 | 98% | 25g |
¥68.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B120675-5g |
2-Bromo-5-fluorobenzaldehyde |
94569-84-3 | 98% | 5g |
¥30.90 | 2023-09-04 | |
| Chemenu | CM255934-100g |
2-Bromo-5-fluorobenzaldehyde |
94569-84-3 | 95% | 100g |
$102 | 2021-06-16 | |
| Chemenu | CM255934-500g |
2-Bromo-5-fluorobenzaldehyde |
94569-84-3 | 95% | 500g |
$327 | 2021-06-16 |
2-Bromo-5-fluorobenzaldehyde Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Manganese oxide (MnO2) Solvents: Dichloromethane ; 2 d, rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Manganese oxide (MnO2) Solvents: Dichloromethane ; 2 d, rt
Reference
- Preparation of 4-[6-(2,2,2-trifluoro-1-phenylethoxy)pyrimidin-4-yl]-(S)-phenylalanine derivative tryptophan hydroxylase inhibitors for treating osteoporosis, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: 1-Hydroxy-1,2-benziodoxol-3(1H)-one 1-oxide ; 1 h, rt
Reference
- IBX works efficiently under solvent-free conditions in ball milling, RSC Advances, 2014, 4(25), 12834-12839
Production Method 4
Reaction Conditions
1.1 Reagents: Pyridinium chlorochromate Solvents: Dichloromethane ; rt
Reference
- Metal-Catalyzed Cycloisomerization of Enyne Functionalities via a 1,3-Alkylidene Migration, Journal of the American Chemical Society, 2006, 128(29), 9340-9341
Production Method 5
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethyl sulfoxide ; 8 h, 60 °C
Reference
- Silver-Catalyzed Stereoselective [3+2] Cycloadditions of Cyclopropyl-Indanimines with Carbonyl Compounds, Advanced Synthesis & Catalysis, 2013, 355(8), 1545-1552
Production Method 6
Reaction Conditions
1.1 Reagents: Phosphoric tribromide Solvents: Chloroform ; 10 min, 0 °C; 45 - 60 min, rt
1.2 Solvents: Chloroform ; 10 - 15 h, 0 °C
1.3 Reagents: Potassium carbonate Solvents: Water ; neutralized, 0 °C
1.2 Solvents: Chloroform ; 10 - 15 h, 0 °C
1.3 Reagents: Potassium carbonate Solvents: Water ; neutralized, 0 °C
Reference
- One-Pot Tandem Amidation, Knoevenagel Condensation, and Palladium-Catalyzed Wacker Type Oxidation/C-O Coupling: Synthesis of Chromeno-Annulated Imidazopyridines, Journal of Organic Chemistry, 2018, 83(15), 8026-8035
Production Method 7
Reaction Conditions
1.1 Reagents: tert-Butyl hydroperoxide Catalysts: Silver , Copper , Silica Solvents: Toluene , Water ; 4 h, 120 °C
Reference
- Synthesis of smart bimetallic nano-Cu/Ag@SiO2 for clean oxidation of alcohols, New Journal of Chemistry, 2017, 41(22), 13377-13381
Production Method 8
Reaction Conditions
1.1 Reagents: Manganese oxide (MnO2) Solvents: Dichloromethane ; 2 d, rt
Reference
- Preparation of multicyclic amino acid derivations as potent and selective THP1 inhibitors for treating metastatic bone disease, World Intellectual Property Organization, , ,
Production Method 9
Reaction Conditions
1.1 Reagents: Manganese oxide (MnO2) Solvents: Dichloromethane ; 2 d, rt
Reference
- Preparation of pyrimidine derivatives as TPH1 inhibitors, China, , ,
Production Method 10
Reaction Conditions
1.1 Reagents: Manganese oxide (MnO2) Solvents: Dichloromethane ; 2 d, rt
Reference
- Preparation of multicyclic amino acid derivative tryptophan hydroxylase inhibitors and methods of using them for affecting gastrointestinal transit and gastric emptying, World Intellectual Property Organization, , ,
Production Method 11
Reaction Conditions
1.1 Reagents: Manganese oxide (MnO2) Solvents: Dichloromethane ; 2 d, rt
Reference
- Preparation of 4-[6-(2,2,2-trifluoro-1-phenylethoxy)pyrimidin-4-yl]-(S)-phenylalanine derivatives as tryptophan hydroxylase inhibitors, World Intellectual Property Organization, , ,
Production Method 12
Reaction Conditions
1.1 Reagents: Formaldehyde , p-Toluenesulfonic acid Solvents: Tetrahydrofuran , Water ; 15 min, 100 °C
Reference
- Selective ortho-Bromination of Substituted Benzaldoximes Using Pd-Catalyzed C-H Activation: Application to the Synthesis of Substituted 2-Bromobenzaldehydes, Journal of Organic Chemistry, 2011, 76(15), 6414-6420
Production Method 13
Reaction Conditions
1.1 Reagents: Triphenylmethanol Catalysts: Iron chloride (FeCl3) ; 1 h, 55 °C
Reference
- Fe(III)-catalyzed trityl benzyl ether formation and disproportionation cascade reactions to yield benzaldehydes, Tetrahedron, 2015, 71(38), 6744-6748
Production Method 14
Reaction Conditions
1.1 Reagents: Triphenylmethanol Catalysts: [1,1,1-Trifluoro-N-[(trifluoromethyl)sulfonyl]methanesulfonamidato-κN](triphenyl… ; rt → 140 °C; 1 h, 140 °C
Reference
- Process for synthesis oxidation of benzyl alcohols with gold catalyst, China, , ,
Production Method 15
Reaction Conditions
Reference
- Thermolytic Synthesis of Naphthalenes via Intramolecular Cyclocondensation of o-Phenylallylbenzaldehydes, Synthesis, 2018, 50(17), 3408-3419
Production Method 16
Reaction Conditions
Reference
- Diaryl macrocycles as modulators of protein kinases and their preparation, World Intellectual Property Organization, , ,
Production Method 17
Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Biphenyl , Sodium bicarbonate , Tetrabutylammonium chloride , Tempo , Iridium(1+), [4,4′-bis(1,1-dimethylethyl)-2,2′-bipyridine-κN1,κN1′]bis[2-(2-pyri… Solvents: Dichloromethane , Water ; 48 h, rt
Reference
- TEMPO-Mediated Oxidation of Primary Alcohols to Aldehydes under Visible Light and Air, Chinese Journal of Chemistry, 2014, 32(2), 117-122
2-Bromo-5-fluorobenzaldehyde Raw materials
2-Bromo-5-fluorobenzaldehyde Preparation Products
2-Bromo-5-fluorobenzaldehyde Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:94569-84-3)2-Bromo-5-fluorobenzaldehyde
Order Number:sfd340
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:94569-84-3)2-Bromo-5-fluorobenzaldehyde
Order Number:A11086
Stock Status:in Stock
Quantity:500g/1kg
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:51
Price ($):166.0/290.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:94569-84-3)2-溴-5-氟苯甲醛
Order Number:LE2374356
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:37
Price ($):discuss personally
Email:18501500038@163.com
2-Bromo-5-fluorobenzaldehyde Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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